Cas no 2171825-76-4 (2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2171825-76-4
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 6599239
• PubChem ID: 165823595
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid
• 2171825-76-4
• 2-{[(tert-butoxy)carbonyl]amino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid
• EN300-1458474

• Inchi： 1S/C15H22N2O4S/c1-15(2,3)21-14(20)17-13-16-10(12(18)19)11(22-13)9-7-5-4-6-8-9/h9H,4-8H2,1-3H3,(H,18,19)(H,16,17,20)
• InChI Key： VTHVRNPRTDXDQT-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C(=O)O)=C1C1CCCCC1

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid (CAS No. 2171825-76-4)

The compound 2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid (CAS No. 2171825-76-4) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclohexyl group and a tert-butoxycarbonyl (Boc) protected amine, make it a valuable intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological activity and its compatibility with modern peptide coupling techniques.

In recent years, the demand for Boc-protected amino acids and heterocyclic carboxylic acids has surged, driven by advancements in small molecule therapeutics and proteolysis-targeting chimeras (PROTACs). The thiazole ring in this compound is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs targeting inflammation, cancer, and infectious diseases. Its CAS No. 2171825-76-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, 2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid offers versatility. The Boc group ensures stability during reactions, while the carboxylic acid moiety allows for further functionalization via amidation or esterification. This aligns with the industry's focus on click chemistry and fragment-based drug design, where modular building blocks are essential. Notably, its cyclohexyl substituent enhances lipophilicity, a property critical for improving membrane permeability in drug candidates.

Environmental and regulatory trends also highlight the importance of compounds like CAS 2171825-76-4. With the rise of green chemistry, researchers seek intermediates that minimize hazardous byproducts. This compound's stability under mild conditions makes it suitable for sustainable synthesis workflows. Additionally, its non-toxic profile (as per available data) positions it favorably compared to traditional reagents in high-throughput screening applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-cyclohexyl-1,3-thiazole-4-carboxylic acid represents a convergence of innovation and practicality. Its structural elegance and adaptability address key challenges in drug development, while its CAS No. 2171825-76-4 serves as a gateway for further exploration. As the scientific community prioritizes precision medicine and AI-driven molecular design, this compound is poised to play a pivotal role in next-generation therapeutics.